Cas no 52280-74-7 (1,4-Naphthalenedione, 2,8-dimethoxy-)

• Product Name: 1,4-Naphthalenedione, 2,8-dimethoxy-
• CAS No: 52280-74-7
• MF: C₁₂H₁₀O₄
• MW: 218.205403804779
• CID: 359988
• PubChem ID: 12239934
• Update Time: 2025-04-19

1,4-Naphthalenedione, 2,8-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione, 2,8-dimethoxy-
• 2,8-dimethoxynaphthalene-1,4-dione
• 52280-74-7
• SCHEMBL8582559
• DTXSID50481946

• Inchi： 1S/C12H10O4/c1-15-9-5-3-4-7-8(13)6-10(16-2)12(14)11(7)9/h3-6H,1-2H3
• InChI Key： ZYXZKBLUVWGOEP-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=C2C(C=C(C(C2=1)=O)OC)=O

Computed Properties

• Exact Mass: 218.0579
• Monoisotopic Mass: 218.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones